ethyl 4-{[({4-allyl-5-[(1,3-benzothiazol-2-ylthio)methyl]-4H-1,2,4-triazol-3-yl}thio)acetyl]amino}benzoate

• IUPAC Name: ethyl 4-[[2-[[5-(1,3-benzothiazol-2-ylsulfanylmethyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C24H23N5O3S3/c1-3-13-29-20(14-34-24-26-18-7-5-6-8-19(18)35-24)27-28-23(29)33-15-21(30)25-17-11-9-16(10-12-17)22(31)32-4-2/h3,5-12H,1,4,13-15H2,2H3,(H,25,30)
• InChI Key: AMHYHZWOWQCEIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)CSC3=NC4=CC=CC=C4S3
• Molecular Formula: C24H23N5O3S3
• Molecular Weight: 525.7 g/mol

Description

The compound is a complex organic molecule that includes several functional groups and heterocyclic components, such as benzothiazole and 1,2,4-triazole. These components are often found in biologically active and industrially demanded compounds.

Synthesis Analysis

Benzothiazole derivatives can be synthesized using various methods, including conventional multistep processes and one-pot procedures. The synthesis of 1,2,4-triazole derivatives can also be achieved through one-pot synthesis and sequential multistep synthesis.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. Benzothiazoles are bicyclic heterocycles with fused benzene and thiazole rings. The 1,2,4-triazole component is a type of azole, a class of five-membered nitrogen-containing heterocycles.

Chemical Reactions Analysis

The reactions of 2-amino- and 2-mercaptothiazole derivatives provide powerful tools for the design of a wide variety of aromatic azoles. The easy functionalization of the 2-NH2 and 2-SH groups and the benzene ring of the benzothiazole moiety allows considering them as highly reactive building blocks for organic and organoelement synthesis.

Mechanism of Action

While the specific mechanism of action for this compound is not available, benzothiazole and 1,2,4-triazole derivatives have been found to exhibit a wide range of biological activities. They are often used in drug design due to their high biological and pharmacological activity.

Future Directions

Benzothiazole and 1,2,4-triazole derivatives are areas of active research due to their wide range of biological activities. Future research may focus on developing new synthetic methods and exploring their potential applications in various fields.